(3-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(2-methylthiazol-4-yl)methanone

• IUPAC Name: [3-[[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]-(2-methyl-1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C19H19FN4O2S/c1-12-21-16(11-27-12)19(25)24-8-4-5-13(10-24)9-17-22-18(23-26-17)14-6-2-3-7-15(14)20/h2-3,6-7,11,13H,4-5,8-10H2,1H3
• InChI Key: IKPMGOAPUOWZSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C(=O)N2CCCC(C2)CC3=NC(=NO3)C4=CC=CC=C4F
• Molecular Formula: C19H19FN4O2S
• Molecular Weight: 386.4 g/mol

Description

(3-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(2-methylthiazol-4-yl)methanone is a useful research compound. Its molecular formula is C19H19FN4O2S and its molecular weight is 386.45. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity and Structural Characterization

• The synthesis and structural exploration of bioactive heterocycles, including a study of a compound synthesized from 3-(piperidin-4-yl)benzo[d]isoxazole, evaluated for antiproliferative activity. The compound's structure was characterized using various spectroscopic methods, highlighting the importance of heterocyclic compounds in developing potential anticancer agents (Prasad et al., 2018).

Synthesis and Theoretical Studies

• Research on the regioselective synthesis of heterocyclic amides, demonstrating the utility of microwave-assisted Fries rearrangement for synthesizing bioactive compounds. Theoretical studies, including density functional theory (DFT) calculations, provided insights into the mechanisms underlying the synthesis process (Moreno-Fuquen et al., 2019).

Antitumor Activity

• A study on the synthesis and antitumor activity of 3-amino-4-morpholino-1H-indazol-1-yl(3-fluorophenyl)methanone, highlighting the potential of fluorophenyl-containing compounds in inhibiting cancer cell proliferation. This research emphasizes the exploration of novel compounds for cancer therapy (Tang & Fu, 2018).

Neuropharmacological Potential

• Studies on selective 5-HT(1A) receptor agonists, exploring compounds with potential neuropharmacological applications, such as analgesia and antidepressant-like effects. These studies underscore the importance of structural modification in enhancing biological activity and selectivity for specific receptor targets (Liu et al., 2008).

Crystal Structure and DFT Study

• Investigations into the crystal structure and conformational analysis of boric acid ester intermediates, using DFT to compare with X-ray diffraction values. This research aids in understanding the physicochemical properties of compounds with potential applications in material science and drug design (Huang et al., 2021).